Cas no 860612-51-7 (4-(4-BROMOPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE)

• Product Name: 4-(4-BROMOPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• CAS No: 860612-51-7
• MF: C₉H₈BrN₃O
• MW: 254.083320617676
• MDL: MFCD03848399
• CID: 4246722
• PubChem ID: 1487791
• Update Time: 2025-04-24

4-(4-BROMOPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 4-(4-bromophenyl)-2,4-dihydro-5-methyl-
• 4-(4-BROMOPHENYL)-5-METHYL-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• 4-(4-bromophenyl)-3-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(4-bromophenyl)-5-methyl-2,4-dihydr-3H-1,2,4-triazol-3-one
• DB-166370
• 860612-51-7
• SCHEMBL763265
• SR-01000306833
• MFCD03848399
• 4-(4-bromophenyl)-3-methyl-1H-1,2,4-triazol-5-one
• AKOS000376052
• 10W-0867
• 4-(4-Bromophenyl)-2,4-dihydro-5-methyl-3H-1,2,4-triazol-3-one
• SR-01000306833-1
• 4-(4-bromophenyl)-5-methyl-2H-1,2,4-triazol-3-one
• 981-461-3
• XLXZEMLCFRJAED-UHFFFAOYSA-N

• MDL： MFCD03848399
• Inchi： 1S/C9H8BrN3O/c1-6-11-12-9(14)13(6)8-4-2-7(10)3-5-8/h2-5H,1H3,(H,12,14)
• InChI Key： XLXZEMLCFRJAED-UHFFFAOYSA-N
• SMILES： CC1N(C2C=CC(Br)=CC=2)C(=O)NN=1

Computed Properties

• Exact Mass: 252.98507Da
• Monoisotopic Mass: 252.98507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7Ų